Cas no 1896636-75-1 (tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate
• CAS No: 1896636-75-1
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 5672694
• PubChem ID: 116860970
• Update Time: 2025-10-28

tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1896636-75-1
• EN300-26665714
• tert-butyl N-[1-(3-bromophenyl)-2-hydroxyethyl]-N-methylcarbamate
• tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate

• Inchi： 1S/C14H20BrNO3/c1-14(2,3)19-13(18)16(4)12(9-17)10-6-5-7-11(15)8-10/h5-8,12,17H,9H2,1-4H3
• InChI Key： KDXQAQVLVPTNMK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CO)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate

tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate, with the CAS number 1896636-75-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, materials science, and as a versatile intermediate in organic synthesis.

Structurally, this compound consists of a tert-butyl group attached to an N-methylcarbamate moiety, which is further connected to a 3-bromophenyl ring through a hydroxyethyl chain. The presence of the tert-butyl group imparts steric hindrance, which can be advantageous in controlling the reactivity and selectivity of the molecule during synthesis. The hydroxyethyl chain introduces hydrophilic properties, making it suitable for applications where solubility is a critical factor.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored its use as a protective group in peptide synthesis, where its stability under harsh conditions has proven beneficial. Additionally, its bromine substituent has been exploited in cross-coupling reactions, enabling the construction of complex aromatic systems with high precision.

In terms of applications, tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate has shown promise in the development of biologically active compounds. Its ability to act as a chiral auxiliary in asymmetric synthesis has been documented in several recent publications, highlighting its utility in creating enantiomerically enriched molecules. Furthermore, its role as a building block in the construction of bioactive agents targeting various therapeutic areas has been extensively studied.

The stability and reactivity of this compound have also been subjects of recent investigations. Researchers have reported that under specific reaction conditions, such as nucleophilic substitution or elimination reactions, this compound can undergo transformations that yield valuable intermediates for further chemical exploration. Its compatibility with common organic solvents and reagents makes it a preferred choice for large-scale syntheses.

From an environmental standpoint, understanding the degradation pathways and ecological impact of tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate is crucial. Recent studies have examined its biodegradability under aerobic and anaerobic conditions, providing insights into its potential environmental fate. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.

In conclusion, tert-butyl N-1-(3-bromophenyl)-2-hydroxyethyl-N-methylcarbamate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with its reactivity and stability, positions it as an essential tool in modern organic chemistry. As research continues to uncover new facets of its potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.